N-[2-(butan-2-yl)phenyl]-3,4-dimethylbenzamide

• IUPAC Name: N-(2-butan-2-ylphenyl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C19H23NO/c1-5-13(2)17-8-6-7-9-18(17)20-19(21)16-11-10-14(3)15(4)12-16/h6-13H,5H2,1-4H3,(H,20,21)
• InChI Key: QIRNWCATVWPBMW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)C)C
• Molecular Formula: C19H23NO
• Molecular Weight: 281.4 g/mol

Description

N-[2-(butan-2-yl)phenyl]-3,4-dimethylbenzamide is an organic compound with a complex structure that includes both aromatic and aliphatic components

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(butan-2-yl)phenyl]-3,4-dimethylbenzamide typically involves the reaction of 2-(butan-2-yl)aniline with 3,4-dimethylbenzoyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, with a base like triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for the addition of reagents and control of reaction conditions can enhance the efficiency and safety of the process .

Chemical Reactions Analysis

Types of Reactions

N-[2-(butan-2-yl)phenyl]-3,4-dimethylbenzamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Halogens or nitro groups can be introduced using halogenating agents or nitrating mixtures.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Amines.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

N-[2-(butan-2-yl)phenyl]-3,4-dimethylbenzamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[2-(butan-2-yl)phenyl]-3,4-dimethylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• N-(4-methoxyphenyl)-3,4-dimethylbenzamide
• N-(4-chlorophenyl)-3,4-dimethylbenzamide
• N-(4-fluorophenyl)-3,4-dimethylbenzamide

Uniqueness

N-[2-(butan-2-yl)phenyl]-3,4-dimethylbenzamide is unique due to the presence of the butan-2-yl group, which can influence its chemical reactivity and biological activity. This structural feature distinguishes it from other similar compounds and may contribute to its specific applications and effects .